1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-3-carboxamide

Specification

• CAS No.: 1172068-60-8
• Molecular Formula: C21H17N3O6S
• Molecular Weight: 439.44
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-5-(furan-2-yl)-N-(2-oxochromen-3-yl)pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C21H17N3O6S/c25-20(22-16-10-13-4-1-2-5-18(13)30-21(16)26)15-11-17(19-6-3-8-29-19)24(23-15)14-7-9-31(27,28)12-14/h1-6,8,10-11,14H,7,9,12H2,(H,22,25)
• Standard InChI Key: XJMPDZZPQWNVRG-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)NC3=CC4=CC=CC=C4OC3=O)C5=CC=CO5

Introduction

Overview of the Compound

The compound 1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-N-(2-oxo-2H-chromen-3-yl)-1H-pyrazole-3-carboxamide is a heterocyclic organic molecule. It features a pyrazole core substituted with functional groups such as furan, coumarin (chromenone), and a sulfone-containing tetrahydrothiophene moiety. These structural elements suggest potential biological and pharmacological activities.

Key Properties:

Property	Value
Molecular Formula	C$_{19}$H$_{15}$N$_{3}$O$_{5}$S
Molecular Weight	397.41 g/mol
Functional Groups	Pyrazole, furan, sulfone, coumarin
Chemical Classification	Heterocyclic compound

Structural Features and Functional Groups

• Pyrazole Core: The pyrazole ring is a five-membered heterocyclic system containing two nitrogen atoms. It serves as a pharmacophore in many bioactive molecules.

• Furan Substitution: The furan ring is known for its aromaticity and biological activity, often contributing to anti-inflammatory or antimicrobial properties.

• Coumarin Derivative: The coumarin (2H-chromenone) moiety is associated with anticoagulant, antioxidant, and anticancer activities.

• Sulfone Group: The dioxidotetrahydrothiophene introduces polarity and potential reactivity due to the electron-withdrawing sulfone group.

Synthesis Pathways

While specific synthetic details for this compound are not readily available in the provided sources, similar compounds are typically synthesized using multi-step organic reactions:

• Formation of the Pyrazole Ring: Pyrazoles are commonly synthesized through the reaction of hydrazines with 1,3-dicarbonyl compounds.

• Coupling with Furan and Coumarin Derivatives: Furan and coumarin moieties are introduced via nucleophilic substitution or condensation reactions.

• Introduction of the Sulfone Group: Sulfones are incorporated by oxidation of thioethers using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Potential Biological Activities

The structural features of this compound suggest diverse biological applications:

• Anti-inflammatory Activity:

  • Pyrazole derivatives are known inhibitors of cyclooxygenase (COX) enzymes.

  • Coumarins have demonstrated inhibition of lipoxygenase pathways.

• Antimicrobial Properties:

  • Furan-containing compounds exhibit antibacterial and antifungal activities.

• Anticancer Potential:

  • Coumarin derivatives are studied for their ability to inhibit topoisomerase enzymes and induce apoptosis in cancer cells.

• Antioxidant Activity:

  • The conjugated system in coumarins contributes to free radical scavenging.

Analytical Data

While specific analytical data for this compound is unavailable in the provided sources, similar compounds are characterized using:

• NMR Spectroscopy (¹H and ¹³C):

  • Identifies proton environments and carbon skeletons.

• Mass Spectrometry (MS):

  • Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR):

  • Detects functional groups such as C=O (coumarin), S=O (sulfone), and C=N (pyrazole).

• Elemental Analysis:

  • Verifies the molecular formula.

Research Implications

This compound represents a promising scaffold for drug discovery due to its multifunctional nature:

• Medicinal Chemistry:

  • Can be optimized for enhanced bioavailability and target specificity.

• Molecular Docking Studies:

  • Useful for exploring interactions with biological targets such as enzymes or receptors.

• Pharmacokinetics and Toxicology:

  • Requires further studies to assess absorption, distribution, metabolism, excretion (ADME), and safety profiles.

Comparison with Related Compounds

Compound Name	Key Features	Applications
N-(3-Cyano-tetrahydrobenzothiophenyl)-pyrazole derivative	Contains thiophene and cyano groups	Anti-inflammatory potential
5-Furan-2-yl--oxadiazole	Furan-substituted oxadiazole	Antimicrobial activity
N-(Dioxido-tetrahydrothiophenyl)-furan carboxamide	Sulfone-containing furan derivative	Antioxidant/antimicrobial activity